Cas no 102396-00-9 (Benzenamine,N,N-dimethyl-4-[[2-(phenylmethyl)hydrazinyl]methyl]-)

• Product Name: Benzenamine,N,N-dimethyl-4-[[2-(phenylmethyl)hydrazinyl]methyl]-
• CAS No: 102396-00-9
• MF: C₁₆H₂₁N₃
• MW: 255.358043432236
• CID: 142843
• PubChem ID: 24847053
• Update Time: 2025-04-19

Benzenamine,N,N-dimethyl-4-[[2-(phenylmethyl)hydrazinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-dimethyl-4-[[2-(phenylmethyl)hydrazinyl]methyl]-
• Benzenamine,N,N-dimethyl-4-[[2-(phenylmethyl)hydrazino]methyl]- (9CI)
• 4-[(2-benzylhydrazinyl)methyl]-N,N-dimethylaniline
• Benzenamine, N,N-dimethyl-4-((2-(phenylmethyl)hydrazino)methyl)-
• p-Toluidine, alpha-(2-benzylhydrazino)-N,N-dimethyl-
• alpha-(2-Benzylhydrazino)N,N-dimethyl-p-toluidine
• DTXSID90145030
• BRN 0916495
• 102396-00-9
• Benzenamine, N,N-dimethyl-4-((2-(phenylmethyl)hydrazino)methyl)- (9CI)

• Inchi： 1S/C16H21N3/c1-19(2)16-10-8-15(9-11-16)13-18-17-12-14-6-4-3-5-7-14/h3-11,17-18H,12-13H2,1-2H3
• InChI Key： WAXKMWGQPQLHKE-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(=CC=1)N(C)C)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 255.173548g/mol
• Monoisotopic Mass: 255.173548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 255.36g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 27.3Ų